Cas no 422509-53-3 ((S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine)

(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine structure
422509-53-3 structure
Product Name:(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine
CAS No:422509-53-3
MF:C28H22NO2P
MW:435.453547954559
MDL:MFCD04973053
CID:326682
PubChem ID:24884731
Update Time:2025-04-19

(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • (11bS)?-N-?[(R)?-?1-?Phenylethyl]?-?dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?amine
    • (+)-N-(1(R1-PHENYLETHYL)-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE), (11BS)
    • (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a3,4-a']dinaphthalen-4-yl)[(1R)-1-phenylethyl]amine
    • (S)-N-(1-Phenylethyl)dinaphtho-[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,N-(1-phenylethyl)-, (11bS)- (9CI)
    • (S,R)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a′]dinaphthalen-4-yl)-(1-phenylethyl)amine
    • ]dinaphthalen-4-yl)[(1R)-1-phenylethyl]amine.
    • 3,4-a&#039
    • (+)-N-(1(R1-Phenylethyl)-dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-amine,.(11b,S)
    • Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine,N-[(1S)-1-phenylethyl]-, (11bS)-
    • 934705-43-8
    • 556808-29-8
    • SCHEMBL2853796
    • 422509-53-3
    • E82996
    • 3,4-a']dinaphthalen-4-yl)[(1S)-1-phenylethyl]-aMine
    • BP-12206
    • 556808-28-7
    • (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)[(1R)-1-phenylethyl]amine
    • N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • 1258223-39-0
    • N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.0,.0,.0,]tricosa-1(23),2,4,6,8,10,15,17,19,21-decaen-7-amine
    • CS-W011615
    • N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
    • N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
    • (11bR)N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • (S)-N-(1-Phenylethyl)dinaphtho[2,1-d:1,2-f][1,3,2]dioxaphosphepin-4-amine
    • (11bS)-(S)-N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • 3,4-a']dinaphthalen-4-yl)[(1R)-1-phenylethyl]-aMine
    • (11bS)-N-(1-Phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • N-(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),.0(1),(2)(3)]tricosa-1(23),2,4,6,8,10,15,17,19,21-decaen-7-amine
    • 3,4-a']dinaphthalen-4-yl)[(R)-1-phenylethyl]amine
    • (11bR)-N-[(S)-1-Phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • (11bR)-N-[(R)-1-Phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • N-(1-PHENYLETHYL)-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE
    • (S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine
    • MDL: MFCD04973053
    • Inchi: 1S/C28H22NO2P/c1-19(20-9-3-2-4-10-20)29-32-30-25-17-15-21-11-5-7-13-23(21)27(25)28-24-14-8-6-12-22(24)16-18-26(28)31-32/h2-19,29H,1H3
    • InChI Key: OXUOPBPAVLQNGC-UHFFFAOYSA-N
    • SMILES: P1(NC(C)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2=C(C=CC3C=CC=CC2=3)O1

Computed Properties

  • Exact Mass: 435.13900
  • Monoisotopic Mass: 435.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 213-220 °C
  • Boiling Point: 634.3±48.0 °C at 760 mmHg
  • Flash Point: 337.4±29.6 °C
  • Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
  • PSA: 38.31000
  • LogP: 8.97410
  • Solubility: Not available
  • Sensitiveness: moisture sensitive
  • Specific Rotation: +3.5° (c 1.01, CHCl3)
  • Vapor Pressure: No data available

(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Security Information

(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(S)-N-(1-Phenylethyl)dinaphtho-2,1-d:1',2'-f1,3,2dioxaphosphepin-4-amine Pricemore >>

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